N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-nitrobenzohydrazide

• IUPAC Name: N-(2-hydroxy-1,5-dimethylindol-3-yl)imino-3-nitrobenzamide
• InChI: InChI=1S/C17H14N4O4/c1-10-6-7-14-13(8-10)15(17(23)20(14)2)18-19-16(22)11-4-3-5-12(9-11)21(24)25/h3-9,23H,1-2H3
• InChI Key: MFOLPYHZTXYIDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=C2N=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])O)C
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-nitrobenzohydrazide is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. This compound is also known as DIMBOA-N-oxide and has been found to possess several unique properties that make it a valuable tool in various research fields.

Mechanism of Action

The mechanism of action of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-nitrobenzohydrazide is not fully understood. However, studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and can also inhibit bacterial growth by disrupting cell membrane integrity.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including:
1. Anti-inflammatory effects: Studies have shown that this compound can reduce inflammation in the body.
2. Antioxidant effects: DIMBOA-N-oxide has been found to possess antioxidant properties, which can help protect cells from oxidative stress.
3. Neuroprotective effects: This compound has also been found to have neuroprotective effects and can help prevent neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-nitrobenzohydrazide in lab experiments include its unique properties, such as its anti-cancer and antibacterial properties. However, the limitations of using this compound include the lack of understanding of its mechanism of action and potential toxicity.

Future Directions

There are several future directions for research involving N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-nitrobenzohydrazide, including:
1. Developing new cancer treatments: Further research is needed to fully understand the anti-cancer properties of this compound and to develop new cancer treatments.
2. Developing new antibiotics: DIMBOA-N-oxide has the potential to be used to develop new antibiotics to combat bacterial infections.
3. Environmental applications: Research is needed to explore the potential environmental applications of this compound as a natural herbicide.
In conclusion, this compound is a synthetic compound that has shown promise in various scientific research applications. Further research is needed to fully understand its properties and potential applications.

Synthesis Methods

The synthesis of N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-nitrobenzohydrazide involves the reaction of 2,4-dinitrophenylhydrazine with 2-acetyl-1,5-dimethylindoline in the presence of a catalyst. The resulting product is then oxidized to yield the final compound.

Scientific Research Applications

N'-(1,5-dimethyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-3-nitrobenzohydrazide has been used in various scientific research applications, including:
1. Anti-cancer research: Studies have shown that DIMBOA-N-oxide possesses anti-cancer properties and can inhibit the growth of cancer cells.
2. Antibacterial research: This compound has also been found to possess antibacterial properties and can be used to develop new antibiotics.
3. Environmental research: DIMBOA-N-oxide has been found to be a natural herbicide and can be used as an alternative to synthetic herbicides.